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Compound of Interest

Compound Name: CAY10526

Cat. No.: B1668649 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the stability and storage of CAY10526, a

selective microsomal prostaglandin E synthase-1 (mPGES-1) inhibitor. Adherence to these

guidelines is crucial for ensuring the compound's integrity and obtaining reliable experimental

results.

Frequently Asked Questions (FAQs)
Q1: How should I store the solid (powder) form of CAY10526?

A: The solid form of CAY10526 should be stored at -20°C for long-term stability, with some

suppliers indicating it can be stored at this temperature for up to 3 years.[1] For shorter periods,

storage at 4°C is also mentioned, provided it is sealed and protected from moisture and light.[2]

Q2: What is the recommended solvent for preparing CAY10526 stock solutions?

A: Dimethyl sulfoxide (DMSO) and N,N-Dimethylformamide (DMF) are the recommended

solvents for preparing high-concentration stock solutions of CAY10526.[1][3][4] Ethanol can

also be used, but the solubility is significantly lower.[1][3][4] For experiments involving aqueous

buffers, a stock solution in DMSO can be further diluted in a buffer like PBS (pH 7.2).[3]

Q3: How should I store CAY10526 stock solutions?
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A: Stock solutions of CAY10526 in DMSO or DMF should be stored at -80°C for optimal

stability, with recommendations to use within 6 months to a year.[1][4][5] For shorter-term

storage (up to 1 month), -20°C is also acceptable.[4][5] It is highly recommended to aliquot the

stock solution into single-use vials to avoid repeated freeze-thaw cycles.[4]

Q4: Can I store CAY10526 solutions at room temperature?

A: It is not recommended to store CAY10526 solutions at room temperature for extended

periods. For in vivo experiments, it is advised to prepare the working solution fresh on the day

of use.[5] Shipping of the solid compound may occur at room temperature, but it should be

transferred to the recommended storage conditions upon receipt.[1][4]

Q5: I see some precipitate in my CAY10526 solution after thawing. What should I do?

A: If you observe precipitation after thawing, you can gently warm the solution to 37°C or 60°C

and use sonication or vortexing to aid in redissolving the compound.[2][4][5] Ensure the vial is

tightly sealed to prevent solvent evaporation. Using newly opened, anhydrous DMSO is also

crucial as hygroscopic DMSO can negatively impact solubility.[5]
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Issue Possible Cause Recommended Solution

Inconsistent or lower than

expected activity in cell-based

assays.

1. Compound degradation due

to improper storage. 2.

Repeated freeze-thaw cycles

of the stock solution. 3.

Inaccurate concentration of the

stock solution.

1. Ensure the compound and

its solutions are stored at the

recommended temperatures

(-20°C for solid, -80°C for

solutions). 2. Prepare single-

use aliquots of the stock

solution to minimize freeze-

thaw cycles.[4] 3. Verify the

initial weight of the compound

and the volume of the solvent

used for stock preparation. If

possible, confirm the

concentration using analytical

methods.

Precipitation of CAY10526 in

aqueous media during

experiments.

The solubility of CAY10526 is

low in aqueous solutions. The

final concentration of the

organic solvent (e.g., DMSO)

may be too low to maintain

solubility.

1. Ensure the final

concentration of DMSO in your

aqueous working solution is

sufficient to keep CAY10526

dissolved. A 1:1 mixture of

DMSO:PBS (pH 7.2) has been

reported to dissolve CAY10526

at 0.5 mg/mL.[3] 2. Prepare

fresh dilutions from a

concentrated stock solution

immediately before use.

Difficulty dissolving the

CAY10526 powder.

The compound may require

assistance to fully dissolve,

especially at higher

concentrations.

1. Use sonication to aid

dissolution.[1] 2. Gentle

warming of the solution (e.g.,

to 37°C or 60°C) can also help.

[2][5] 3. Ensure you are using

a recommended solvent like

DMSO or DMF at an

appropriate volume.
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Data Presentation
Table 1: CAY10526 Storage Conditions

Form
Storage

Temperature
Duration Notes

Solid (Powder) -20°C Up to 3 years

Store sealed, away

from moisture and

light.[1][5]

4°C Short-term

Store sealed, away

from moisture and

light.[2]

In Solvent (e.g.,

DMSO, DMF)
-80°C 6 months - 1 year

Recommended for

long-term stability.[1]

[4][5]

-20°C Up to 1 month
Suitable for short-term

storage.[4][5]

Table 2: CAY10526 Solubility
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Solvent Solubility
Molar Concentration

(Approx.)
Notes

DMSO 16 - 66.67 mg/mL 51.4 - 214.3 mM

Sonication and

warming may be

required.[1][3][4][5]

Use newly opened

DMSO.[5]

DMF 16 - 30 mg/mL 51.4 - 96.4 mM
Sonication is

recommended.[1][3][4]

Ethanol 1 mg/mL 3.2 mM
Sonication is

recommended.[1][3][4]

DMSO:PBS (pH 7.2)

(1:1)
0.5 mg/mL 1.6 mM [3]

Experimental Protocols
Protocol 1: Preparation of a High-Concentration Stock Solution in DMSO

Weighing: Accurately weigh the desired amount of CAY10526 powder in a sterile

microcentrifuge tube.

Solvent Addition: Add the calculated volume of anhydrous DMSO to achieve the desired

concentration (e.g., for a 10 mM stock solution, add 321.39 µL of DMSO to 1 mg of

CAY10526).

Dissolution: Vortex the solution thoroughly. If necessary, sonicate the vial or warm it gently to

37°C or 60°C until the compound is completely dissolved.[2][5]

Aliquoting: Dispense the stock solution into single-use, light-protected microcentrifuge tubes.

Storage: Store the aliquots at -80°C for long-term storage.[4][5]

Protocol 2: Preparation of a Working Solution for Cell Culture
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Thawing: Thaw a single-use aliquot of the CAY10526 stock solution (from Protocol 1) at

room temperature.

Dilution: Dilute the stock solution to the final desired concentration in your cell culture

medium. For example, to prepare a 10 µM working solution from a 10 mM stock, perform a

1:1000 dilution. It is recommended to add the stock solution to the medium while vortexing to

ensure rapid and even dispersion.

Usage: Use the freshly prepared working solution immediately for your experiment. Do not

store diluted aqueous solutions.
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Caption: Workflow for proper handling and storage of CAY10526.
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CAY10526 Mechanism of Action
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Caption: CAY10526 inhibits mPGES-1 in the prostaglandin E2 synthesis pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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